(3Z,6Z)-3,6-Dibenzylidene-1,4-dimethylpiperazine-2,5-dione

• IUPAC Name: (3Z,6Z)-3,6-dibenzylidene-1,4-dimethylpiperazine-2,5-dione
• InChI: InChI=1S/C20H18N2O2/c1-21-17(13-15-9-5-3-6-10-15)20(24)22(2)18(19(21)23)14-16-11-7-4-8-12-16/h3-14H,1-2H3/b17-13-,18-14-
• InChI Key: WFIPKWCWCOEGSY-JTFWXBGUSA-N
• Canonical SMILES: CN1C(=CC2=CC=CC=C2)C(=O)N(C(=CC3=CC=CC=C3)C1=O)C
• Isomeric SMILES: CN\1C(=O)/C(=C/C2=CC=CC=C2)/N(C(=O)/C1=C/C3=CC=CC=C3)C
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

This compound is a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives have been widely used in the pharmaceutical industry and have various biological activities.

Chemical Reactions Analysis

Piperazine and its derivatives can undergo various chemical reactions, including alkylation, acylation, and others. The specific reactions that this compound would undergo depend on the conditions and reagents present.

Scientific Research Applications

• Synthesis and Stereochemistry : Research has explored the synthesis and stereochemistry of 1,4-dimethyl and 1,4-diacetyl derivatives of 3,6-dibenzylpiperazine-2,5-dione, including (3Z,6Z)-3,6-Dibenzylidene-1,4-dimethylpiperazine-2,5-dione. The study revealed interesting aspects of the stereochemistry and synthetic pathways of these compounds (Marcuccio & Elix, 1985).

• Liquid Crystalline Properties : A study reported the synthesis, characterization, and mesomorphic properties of liquid-crystalline compounds derived from unsaturated piperazine-2,5-dione, including (3Z,6Z)-3,6-bis(3,4-dialkoxybenzylidene)piperazine-2,5-diones. These compounds exhibit smectic C and G phases, demonstrating potential applications in materials science (Li, Kao, Yo, & Lai, 2000).

• Antiviral Activity : Certain derivatives of (3Z,6Z)-3,6-Dibenzylidene-1,4-dimethylpiperazine-2,5-dione isolated from marine-derived actinomycete Streptomyces sp. have shown modest antiviral activity against influenza A (H1N1) virus, indicating potential medicinal applications (Wang et al., 2013).

• Synthesis of Alkaloids : The compound has been used in the asymmetric synthesis of piperazine alkaloids, demonstrating its utility in the synthesis of complex organic molecules (Takeuchi et al., 1990).

• Model Compounds in Organic Synthesis : It has been used as an intermediate in the synthesis of novel organic compounds, such as octahydro-1,5-imino-3-benzazocin-4,7,10-trione derivatives, which are model compounds for the synthesis of complex organic structures like saframycins (Saito et al., 1997).

• Versatile Organic Substrates : The compound and its derivatives have been identified as versatile organic substrates prone to various addition reactions, making them valuable in organic synthesis (Liebscher & Jin, 1999).

• Asymmetric Hydrogenation : It has been used in the development of double asymmetric hydrogenation techniques, providing efficient access to chiral 3,6-disubstituted-2,5-diketopiperazines (Ge et al., 2019).

• Antibacterial Activity : Derivatives of this compound isolated from endophytic fungus have shown antibacterial activity against Gram-positive bacteria (Bara et al., 2020).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical activity of the compound. Piperazine derivatives are known to have a wide range of biological activities, including antimicrobial, antifungal, and anticancer activities.